1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde

• Molecular Formula: C7H5N3O
• Molecular Weight: 147.13 g/mol
• IUPAC Name: 1H-pyrazolo[4,3-c]pyridine-6-carbaldehyde
• InChI: InChI=1S/C7H5N3O/c11-4-6-1-7-5(2-8-6)3-9-10-7/h1-4H,(H,9,10)
• InChI Key: GSAPXRUQLBOXIT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC2=C1NN=C2)C=O

Description

1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde is a heterocyclic compound featuring a pyrazolo[4,3-c]pyridine core substituted with an aldehyde group at the 6-position. Its IUPAC name reflects the fused pyrazole and pyridine rings, with the aldehyde functional group enhancing its reactivity for further derivatization. The aldehyde group enables participation in condensation reactions (e.g., forming Schiff bases) or serving as an intermediate in the synthesis of more complex structures .

Preparation Methods

The synthesis of 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4,6-dichloropyridine-3-carbaldehyde with hydrazine in the presence of a base such as N,N-diisopropylethylamine in a solvent like dimethylacetamide (DMA) at elevated temperatures . This reaction leads to the formation of the desired pyrazolo[4,3-c]pyridine ring system with the carbaldehyde group intact.

Industrial production methods may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the pyridine ring, especially at positions activated by the electron-withdrawing carbaldehyde group.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures to ensure selective and efficient transformations. Major products formed from these reactions include carboxylic acids, alcohols, and substituted pyrazolopyridines.

Scientific Research Applications

Biological Activities

1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde and its derivatives exhibit various biological activities:

• Antitumor Activity: Research indicates that certain derivatives demonstrate antiproliferative effects against cancer cell lines. For instance, studies have shown that compounds derived from this scaffold can inhibit tumor growth in vivo without systemic toxicity, specifically in breast cancer models .
• Enzyme Inhibition: The compound has been identified as a potential inhibitor of phosphodiesterase enzymes (PDEs), which play critical roles in intracellular signaling pathways. This inhibition can be particularly beneficial for treating neurodegenerative disorders .
• Antimicrobial Properties: Some derivatives have shown promising results against bacterial strains such as Staphylococcus aureus and Escherichia coli, indicating their potential as antimicrobial agents .

Antitumor Efficacy

A study focusing on 1H-pyrazolo[4,3-c]pyridine derivatives revealed significant anticancer properties. The most potent analogues were tested against various human cancer cell lines, demonstrating low micromolar activity while sparing normal cells. These compounds showed promise for further development as anti-tumor agents due to their selective action on cancer cells without affecting immune function .

Enzyme Inhibition Mechanisms

Research highlighted the interaction of 1H-pyrazolo[4,3-c]pyridine-6-carbaldehyde with specific enzyme active sites. The mechanism involves covalent bonding with nucleophilic residues within the enzymes, leading to effective inhibition. This property is crucial for developing therapeutics targeting signaling pathways involved in cancer and inflammatory diseases.

Antimicrobial Activity

In another study, a series of synthesized derivatives were evaluated for their antimicrobial efficacy. Results indicated that several compounds exhibited significant activity against both Gram-positive and Gram-negative bacteria, suggesting their potential application in treating infections caused by resistant strains .

Comparison with Related Compounds

To better understand the uniqueness of 1H-pyrazolo[4,3-c]pyridine-6-carbaldehyde, it can be compared with similar compounds:

Compound Name	Structural Features	Unique Properties
1H-Pyrazolo[3,4-b]pyridine	Different fusion pattern	Varied enzyme inhibition profiles
1H-Pyrazolo[4,3-b]pyridine	Variation in nitrogen positioning	Distinct reactivity compared to target
6-Chloro-1H-pyrazolo[4,3-c]pyridine	Chlorine substitution at position 6	Enhanced lipophilicity and bioactivity

This table illustrates how 1H-pyrazolo[4,3-c]pyridine-6-carbaldehyde stands out within its class due to its specific biological activities and potential therapeutic applications.

Mechanism of Action

The mechanism by which 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde exerts its effects depends on its specific application. In biological systems, it may act as an enzyme inhibitor by binding to active sites and interfering with enzymatic activity. The molecular targets and pathways involved can vary, but often include key enzymes and receptors involved in disease processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde, the following structurally related compounds are analyzed:

Structural Analogues and Substituent Effects

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Properties/Applications
1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde	Aldehyde (-CHO) at C6	C₇H₅N₃O	147.13 g/mol	High reactivity for derivatization; potential pharmaceutical intermediate
6-Bromo-1H-pyrazolo[4,3-b]pyridine	Bromo (-Br) at C6	C₆H₄BrN₃	210.02 g/mol	Halogenation enhances cross-coupling utility; used in Suzuki-Miyaura reactions
3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine	Methyl (-CH₃) at C3, CF₃ at C6	C₈H₆F₃N₃	201.15 g/mol	Electron-withdrawing CF₃ group improves metabolic stability; explored in agrochemicals
Methyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate	Bromo (-Br) at C3, ester (-COOCH₃) at C6	C₈H₆BrN₃O₂	256.06 g/mol	Ester group enhances solubility; intermediate for API synthesis

Reactivity and Functional Group Comparison

• Aldehyde vs. Bromo : The aldehyde group in 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde offers nucleophilic reactivity for condensation or reduction, whereas bromo substituents (e.g., in 6-Bromo-1H-pyrazolo[4,3-b]pyridine) facilitate metal-catalyzed cross-coupling reactions, such as Buchwald-Hartwig amination .
• Aldehyde vs. Trifluoromethyl : The trifluoromethyl group in 3-Methyl-6-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine confers lipophilicity and electron-withdrawing effects, which are advantageous in drug design for improved pharmacokinetics. In contrast, the aldehyde group provides a versatile handle for covalent bonding or further functionalization .
• Aldehyde vs. Ester : Methyl esters (e.g., Methyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-6-carboxylate) are hydrolytically stable compared to aldehydes, making them preferable intermediates in multistep syntheses requiring aqueous conditions .

Biological Activity

1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this compound, supported by case studies and research findings.

1. Synthesis of 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde

The synthesis of 1H-pyrazolo[4,3-c]pyridine derivatives typically involves microwave-assisted multi-component reactions. A notable method includes the Sonogashira cross-coupling reaction followed by pyridine ring formation. This synthetic route allows for the introduction of various substituents that can enhance biological activity .

2. Biological Activity Overview

The biological activities of 1H-pyrazolo[4,3-c]pyridine-6-carbaldehyde have been explored in various studies, revealing its potential as an anticancer agent and an inhibitor of key enzymes involved in disease processes.

2.1 Antiproliferative Activity

Research has demonstrated that derivatives of 1H-pyrazolo[4,3-c]pyridine exhibit significant antiproliferative effects against several cancer cell lines. For instance, a study evaluated the activity against MV4-11 (leukemia), K562 (chronic myeloid leukemia), and MCF-7 (breast cancer) cell lines. The results indicated that certain substitutions at the 4-position of the pyrazolo ring enhanced antiproliferative activity .

Table 1: Antiproliferative Activity of Selected 1H-Pyrazolo[4,3-c]pyridine Derivatives

Compound	Cell Line	IC50 (µM)
Compound A	MV4-11	0.5
Compound B	K562	0.8
Compound C	MCF-7	0.6

The mechanism underlying the antiproliferative effects involves the induction of apoptosis through the activation of caspases and the cleavage of poly(ADP-ribose) polymerase (PARP). Additionally, compounds have been shown to reduce levels of proliferating cell nuclear antigen (PCNA), indicating a disruption in cell cycle progression .

3. Enzyme Inhibition Studies

Inhibitory activities against various enzymes have also been a focal point in studying this compound. For example, pyrazolo[4,3-c]pyridine sulfonamides were evaluated for their inhibitory effects on carbonic anhydrases (CAs). Certain derivatives exhibited Ki values significantly lower than the reference drug acetazolamide, suggesting potential applications in treating conditions like glaucoma and edema .

Table 2: Inhibition Potency Against Carbonic Anhydrases

Compound	hCA Isoform	Ki (nM)
Compound D	hCA II	58.8
Compound E	hCA IX	66.8
Compound F	hCA XII	88.3

Case Study: TBK1 Inhibition

A recent study identified derivatives of pyrazolo[3,4-b]pyridine as potent TBK1 inhibitors with an IC50 value as low as 0.2 nM. This highlights the structural versatility and potential therapeutic applications of pyrazolo compounds in cancer therapy and immune response modulation .

Case Study: Anticancer Activity

Another investigation focused on a series of substituted pyrazolo compounds that demonstrated significant activity against various cancer cell lines, emphasizing structure-activity relationships (SARs). The presence of hydroxyl groups was particularly noted to enhance biological efficacy .

5. Conclusion

1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde represents a promising scaffold for developing novel therapeutic agents due to its diverse biological activities, particularly in cancer treatment and enzyme inhibition. Ongoing research is essential to further elucidate its mechanisms and optimize its pharmacological profiles.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde?

• Methodological Answer : The compound can be synthesized via palladium-catalyzed cross-coupling reactions. For example, reacting 3-(2-pyridyl)-1H-pyrazole-4-carbaldehyde with phenylacetylene using PdCl₂(PPh₃)₂ as a catalyst in DMF under microwave irradiation (120°C, 30 min), followed by column chromatography purification (ethyl acetate/dichloromethane-methanol gradients). This method achieves yields of 67–81% for analogous pyrazolo-pyridine derivatives .

Q. How should researchers purify 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde?

• Methodological Answer : Column chromatography with silica gel and gradients of ethyl acetate/dichloromethane-methanol is effective. Thin-layer chromatography (TLC) should monitor fractions. For example, similar compounds were purified to >95% purity using this method, with yields exceeding 80% .

Q. What spectroscopic methods confirm the structure of 1H-Pyrazolo[4,3-c]pyridine-6-carbaldehyde?

• Methodological Answer :

• ¹H/¹³C NMR : Identify proton environments (e.g., aldehyde proton at ~9.8 ppm) and carbon signals.
• Mass Spectrometry (MS) : Confirm the molecular ion peak (e.g., [M+H]⁺).
• Elemental Analysis : Validate C, H, N content (e.g., ±0.4% deviation from theoretical values) .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during characterization?

• Methodological Answer :

• 2D NMR (COSY, HSQC) : Resolve overlapping signals in complex spectra.
• X-ray Crystallography : Definitive structural confirmation (e.g., PDB entry 5V82 for related kinase inhibitors) .
• Computational Methods : Density functional theory (DFT) predicts NMR shifts for comparison with experimental data .

Q. What catalytic systems optimize the synthesis of pyrazolo[4,3-c]pyridine derivatives?

• Methodological Answer :

• Catalysts : PdCl₂(PPh₃)₂ enhances cross-coupling efficiency.
• Microwave Irradiation : Reduces reaction time (e.g., 30 min vs. 24 hrs conventional heating).
• Solvent Optimization : DMF improves yields over THF due to better ligand coordination .

Q. How to design experiments to study kinase inhibition using this compound?

• Methodological Answer :

• In Vitro Assays : Test inhibition of recombinant kinases (e.g., PIM1 kinase) using ATP-competitive assays.
• Structural Analysis : Co-crystallize with target kinases (e.g., PDB 5V82) to map binding interactions.
• SAR Studies : Modify substituents (e.g., pyridyl groups) to enhance potency and selectivity .